Cas no 1508657-03-1 (3-(pyridine-4-carbonyl)pentane-2,4-dione)
3-(pyridine-4-carbonyl)pentane-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 3-(pyridine-4-carbonyl)pentane-2,4-dione
- EN300-1126119
- AKOS018675870
- 1508657-03-1
-
- Inchi: 1S/C11H11NO3/c1-7(13)10(8(2)14)11(15)9-3-5-12-6-4-9/h3-6,10H,1-2H3
- InChI Key: YMAGNAPJACOSQO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)C(C(C)=O)C(C)=O
Computed Properties
- Exact Mass: 205.07389321g/mol
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 64.1Ų
3-(pyridine-4-carbonyl)pentane-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1126119-0.05g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 0.05g |
$528.0 | 2023-10-26 | |
| Enamine | EN300-1126119-0.1g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 0.1g |
$553.0 | 2023-10-26 | |
| Enamine | EN300-1126119-0.25g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 0.25g |
$579.0 | 2023-10-26 | |
| Enamine | EN300-1126119-0.5g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 0.5g |
$603.0 | 2023-10-26 | |
| Enamine | EN300-1126119-1.0g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 1g |
$785.0 | 2023-05-24 | ||
| Enamine | EN300-1126119-2.5g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 2.5g |
$1230.0 | 2023-10-26 | |
| Enamine | EN300-1126119-5.0g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 5g |
$2277.0 | 2023-05-24 | ||
| Enamine | EN300-1126119-10.0g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 10g |
$3376.0 | 2023-05-24 | ||
| Enamine | EN300-1126119-1g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 1g |
$628.0 | 2023-10-26 | |
| Enamine | EN300-1126119-5g |
3-(pyridine-4-carbonyl)pentane-2,4-dione |
1508657-03-1 | 95% | 5g |
$1821.0 | 2023-10-26 |
3-(pyridine-4-carbonyl)pentane-2,4-dione Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-(pyridine-4-carbonyl)pentane-2,4-dione
Comprehensive Overview of 3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1): Properties, Applications, and Industry Insights
3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This β-diketone derivative features a pyridine-4-carbonyl moiety, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of 3-(pyridine-4-carbonyl)pentane-2,4-dione" or "CAS 1508657-03-1 suppliers," reflecting its growing demand in niche markets.
The compound's chelating properties make it valuable in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs) and catalysts. Its keto-enol tautomerism is a subject of academic interest, often explored in studies related to molecular stability and reaction mechanisms. Recent trends in green chemistry have also highlighted its potential as a biodegradable intermediate, aligning with global sustainability goals. Searches for "eco-friendly applications of β-diketones" or "1508657-03-1 in green synthesis" underscore this relevance.
In the pharmaceutical sector, 3-(pyridine-4-carbonyl)pentane-2,4-dione serves as a precursor for heterocyclic compounds with potential bioactivity. Its structural similarity to acetylacetone allows for modifications targeting enzyme inhibition or drug delivery systems. Queries such as "1508657-03-1 in drug discovery" or "pyridine-based bioactive molecules" reflect its prominence in medicinal chemistry. Additionally, its role in polymer science—particularly in creating heat-resistant materials—has been explored, addressing industrial needs for high-performance polymers.
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Environmental and safety profiles of 3-(pyridine-4-carbonyl)pentane-2,4-dione are also frequently queried, particularly regarding handling precautions and storage conditions. While not classified as hazardous, its hygroscopic nature necessitates inert atmosphere storage, a detail often highlighted in technical datasheets. The compound's solubility in organic solvents (e.g., DMSO or ethanol) is another practical consideration for laboratory use, as seen in searches like "solubility of CAS 1508657-03-1."
Looking ahead, innovations in catalytic applications and material science are expected to drive demand for 1508657-03-1. Its integration into nanotechnology and renewable energy solutions—such as organic photovoltaics—positions it at the forefront of interdisciplinary research. As industries prioritize multifunctional compounds, this molecule's adaptability ensures its continued relevance in both academic and industrial settings.
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